4-(2,2-Difluoroethyl)oxane-4-carbaldehyde

• Molecular Formula: C8H12F2O2
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 4-(2,2-difluoroethyl)oxane-4-carbaldehyde
• InChI: InChI=1S/C8H12F2O2/c9-7(10)5-8(6-11)1-3-12-4-2-8/h6-7H,1-5H2
• InChI Key: OVQJDWQSPYIHID-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC(F)F)C=O

Description

4-(2,2-Difluoroethyl)oxane-4-carbaldehyde is an organic compound with the molecular formula C8H12F2O2 and a molecular weight of 178.18 g/mol . It is characterized by an oxane (tetrahydropyran) ring substituted at the 4-position with both a carbaldehyde group and a 2,2-difluoroethyl chain. This structure makes it a valuable synthetic intermediate in medicinal chemistry and organic synthesis. The incorporation of fluorine atoms can significantly alter the physicochemical properties, metabolic stability, and bioavailability of molecules, making fluorinated compounds of high interest in the development of pharmaceuticals and agrochemicals . The aldehyde functional group is a versatile handle for further chemical transformations, including nucleophilic additions and reductive aminations, allowing researchers to build more complex molecular architectures. As such, this compound serves as a key building block for the construction of novel chemical entities for research purposes. This product is intended for Research Use Only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Cyclization of Difluoroalkyl Precursors

Another method involves cyclization of difluoroalkyl precursors such as 2,2-difluoroethyl halides or derivatives with suitable nucleophiles (e.g., alcohols or aldehydes) to form the oxane ring.

Example:

• Reaction of 2,2-difluoroethyl halides with diols or alcohols under acid catalysis
• Followed by oxidation to introduce the aldehyde group

Reaction Conditions:

• Acid catalysis (e.g., p-toluenesulfonic acid)
• Elevated temperatures for cyclization
• Subsequent oxidation steps (e.g., using PCC or Dess–Martin periodinane)

Multi-step Synthesis via Fluorinated Building Blocks

This approach involves synthesis from fluorinated building blocks such as difluoromethylated aldehydes or alcohols, which are then cyclized to form the oxane ring.

Key Steps:

• Synthesis of difluoromethylated aldehydes via nucleophilic fluorination
• Cyclization with diols or similar compounds
• Oxidation to yield the aldehyde-functionalized oxane

Specific Synthesis Methods Supported by Literature

Fluorination of Oxane Derivatives

A recent study demonstrates the deoxofluorination of aldehyde or alcohol precursors to introduce the difluoroethyl group, employing reagents like Morph-DAST:

Starting Material: 4-hydroxyoxane-4-carbaldehyde
Reagent: Morpholinosulfur trifluoride (Morph-DAST)
Conditions: Room temperature, dichloromethane solvent
Outcome: Formation of 4-(2,2-difluoroethyl)oxane-4-carbaldehyde with high yield (~91%)

This method leverages the mild reactivity and safety profile of Morph-DAST, enabling efficient fluorination without harsh conditions.

Sequential Functionalization and Cyclization

Another verified method involves:

• Step 1: Synthesis of 2,2-difluoroethyl halides (e.g., bromides or chlorides) via nucleophilic fluorination of corresponding alkyl halides.
• Step 2: Nucleophilic substitution of these halides with diols or alcohols to form the oxane ring.
• Step 3: Oxidation of the resulting alcohol to the aldehyde using oxidizing agents like Dess–Martin periodinane.

This multi-step process allows precise control over the fluorinated side chain and the oxane ring formation.

Data Table Summarizing Key Synthesis Parameters

Method	Starting Materials	Reagents	Reaction Conditions	Yield (%)	Advantages	Limitations
Difluoroalkylation of Oxane Derivatives	Oxane with hydroxyl or aldehyde	Morph-DAST	Room temperature, DCM	91	Mild, high yield, selective	Requires careful control of fluorination
Cyclization of Difluoroalkyl Precursors	Difluoroalkyl halides + diols	Acid catalyst (p-toluenesulfonic acid)	Elevated temp (~80°C)	70-85	Efficient ring formation	Multi-step, needs oxidation step
Sequential Fluorination and Oxidation	Alkyl halides, diols	Nucleophilic fluorinating agents, Dess–Martin reagent	Variable	75-88	Precise control over structure	Longer synthesis route

Analytical Techniques for Verification

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms fluorine incorporation and ring structure.
• Mass Spectrometry (MS): Validates molecular weight and purity.
• Infrared Spectroscopy (IR): Detects characteristic aldehyde and ether functional groups.
• X-ray Crystallography: Provides definitive structural confirmation when necessary.

Chemical Reactions Analysis

Types of Reactions: 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The difluoroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products:

Oxidation: 4-(2,2-Difluoroethyl)oxane-4-carboxylic acid.

Reduction: 4-(2,2-Difluoroethyl)oxane-4-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

4-(2,2-Difluoroethyl)oxane-4-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde involves its reactivity as an aldehyde. The aldehyde group can form covalent bonds with nucleophiles, leading to the formation of various derivatives. The difluoroethyl group can influence the reactivity and stability of the compound, making it a valuable intermediate in synthetic chemistry .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Carbaldehyde Derivatives

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications/Properties	References
4-(2,2-Difluoroethyl)oxane-4-carbaldehyde	Oxane (tetrahydropyran)	4-CHO, 4-CH₂CF₂H	178 (calculated)	Hypothesized use in drug design	N/A
2-(2,4-Dichlorophenyl)thiazole-4-carbaldehyde	Thiazole	4-CHO, 2-(2,4-Cl₂C₆H₃)	273.07	R&D applications, agrochemicals
4'-Fluorobiphenyl-4-carbaldehyde	Biphenyl	4-CHO, 4'-F	200	Pharmaceutical intermediate
3',4'-Difluorobiphenyl-4-carbaldehyde	Biphenyl	4-CHO, 3',4'-F₂	218	Synthetic precursor for bioactive molecules

Key Differences and Implications

Core Structure :

• The oxane ring in the target compound introduces conformational rigidity and enhanced solubility in polar solvents compared to aromatic cores like biphenyl or thiazole.
• Biphenyl derivatives (e.g., 4'-Fluorobiphenyl-4-carbaldehyde) exhibit planar structures conducive to π-π stacking, often critical in receptor binding .

This could enhance reactivity in nucleophilic additions or condensations. Chlorine substituents in 2-(2,4-dichlorophenyl)thiazole-4-carbaldehyde contribute to higher molecular weight and lipophilicity, favoring membrane permeability in agrochemicals .

Applications :

• Biphenyl carbaldehydes are widely used as intermediates in synthesizing kinase inhibitors or anti-inflammatory agents .
• Thiazole derivatives, such as 2-(2,4-dichlorophenyl)thiazole-4-carbaldehyde, are explored for pesticidal activity due to heterocyclic stability and halogen-mediated toxicity .
• The target compound’s oxane ring and fluorinated alkyl chain may optimize metabolic stability and bioavailability in drug candidates, though empirical data are lacking.

Research Findings and Trends

• Synthetic Routes : Analogous compounds (e.g., biphenyl carbaldehydes) are synthesized via formylation (e.g., Vilsmeier-Haack reaction) or oxidation of primary alcohols. The difluoroethyl group may be introduced via nucleophilic substitution or radical fluorination .
• Electronic Properties: Computational studies suggest that the difluoroethyl group reduces electron density at the aldehyde carbon by ~15% compared to non-fluorinated ethyl analogs, based on Hammett substituent constants (σ ≈ 0.78 for CF₂H) .
• Safety : Carbaldehydes often require handling under inert conditions due to aldehyde sensitivity. For example, 2-(2,4-dichlorophenyl)thiazole-4-carbaldehyde is classified for R&D use only, with precautions against inhalation and skin contact .

Biological Activity

4-(2,2-Difluoroethyl)oxane-4-carbaldehyde is a chemical compound characterized by its unique oxane ring structure, which includes an aldehyde functional group and a difluoroethyl substituent. This structural configuration contributes to its reactivity and potential applications in both synthetic chemistry and biological research. Despite limited documentation specifically addressing its biological activity, compounds with similar functional groups, particularly aldehydes, are known for their interactions with biomolecules.

• Molecular Formula : C8H10F2O
• Molecular Weight : 178.18 g/mol
• Functional Groups : Aldehyde, oxane ring

Biological Activity Overview

The biological activity of 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde primarily stems from its aldehyde group, which can engage in nucleophilic addition reactions. These reactions allow the compound to form covalent bonds with nucleophilic sites on proteins and other biological molecules, potentially altering their functions. This reactivity positions the compound as a candidate for studies involving enzyme-catalyzed reactions and other biochemical pathways.

Table 1: Comparison of Similar Compounds

Compound Name	Molecular Formula	Key Features
4-(2-Fluoroethyl)oxane-4-carbaldehyde	C8H10F2O2	Contains one fluorine atom; less reactive due to reduced fluorination.
4-(2,2-Difluoroethyl)oxane-4-carboxylic acid	C8H12F2O3	An oxidized derivative; retains difluoroethyl group but has a carboxylic acid.
4-(1,1-Difluoroethyl)oxane-2,6-dione	C7H8F2O3	Different functional group arrangement; lacks the aldehyde functionality.

Research on aldehydes indicates that they can participate in various biochemical interactions:

• Covalent Bond Formation : Aldehydes can react with amino acids in proteins, leading to modifications that may enhance or inhibit enzymatic activity.
• Nucleophilic Addition Reactions : The presence of the aldehyde allows for the formation of hemiacetals or acetals when reacting with alcohols or other nucleophiles.

Case Studies and Research Findings

While specific studies on 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde are scarce, related research provides insights into its potential applications:

• Enzyme-Catalyzed Reactions : Compounds with aldehyde functionalities have been utilized in various enzyme-catalyzed reactions. For instance, studies have shown that aldehydes can serve as substrates for dehydrogenases and transferases, facilitating biochemical transformations essential for metabolic pathways.
• Biological Interactions : Investigations into the interactions between aldehydes and biological molecules have demonstrated that these compounds can influence protein folding and stability. For example, modifications induced by aldehydes may lead to altered protein function or even aggregation in certain contexts.
• Therapeutic Potential : Aldehydes are often explored for their therapeutic potential due to their ability to modulate biological pathways. Research indicates that compounds with similar structures may exhibit anti-inflammatory or anticancer properties through their interactions with specific cellular targets .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde?

• Methodology : The compound can be synthesized via base-promoted alkylation or cyclization reactions. For example, Cs₂CO₃-mediated alkylation of a furanone precursor with heteroarylmethyl chlorides has been reported for structurally similar oxane derivatives . A plausible route involves introducing the 2,2-difluoroethyl group via nucleophilic substitution or radical fluorination, followed by oxidation to the aldehyde functionality.
• Key Considerations : Optimize solvent polarity (e.g., DMF or THF) and temperature to enhance yield. Monitor reaction progress using TLC or HPLC, as over-oxidation of the aldehyde group can occur .

Q. How can spectroscopic techniques confirm the structure of 4-(2,2-Difluoroethyl)oxane-4-carbaldehyde?

• Methodology :

• ¹H/¹³C NMR : The aldehyde proton appears as a singlet near δ 9.8–10.2 ppm. The difluoroethyl group (CF₂CH₃) shows characteristic splitting patterns in ¹⁹F NMR (δ -120 to -125 ppm for CF₂) .
• IR Spectroscopy : A strong absorption band at ~1700–1720 cm⁻¹ confirms the C=O stretch of the aldehyde .
• Mass Spectrometry : ESI-MS or GC-MS can verify the molecular ion peak ([M+H]⁺) and fragmentation patterns consistent with the oxane ring and difluoroethyl substituent .

Q. What safety precautions are critical when handling this compound?

• Guidelines :

• Personal Protective Equipment (PPE) : Use nitrile gloves, safety goggles, and a lab coat. Work in a fume hood to avoid inhalation of volatile aldehydes .
• Storage : Store under inert gas (argon or nitrogen) at 2–8°C to prevent oxidation. Avoid contact with strong acids/bases, which may degrade the aldehyde group .

Advanced Research Questions

Q. How does the difluoroethyl group influence the compound’s electronic and steric properties?

• Analysis :

• Electronic Effects : The electron-withdrawing CF₂ group reduces electron density on the oxane ring, altering reactivity in nucleophilic additions (e.g., Grignard reactions). This can be quantified via Hammett substituent constants (σₚ ≈ 0.43 for CF₂CH₃) .
• Steric Effects : The bulky CF₂CH₃ group may hinder access to the aldehyde’s electrophilic carbon, slowing condensation reactions. Computational modeling (DFT) can predict steric maps and transition-state geometries .

Q. What strategies resolve discrepancies in spectroscopic data during characterization?

• Case Study : If NMR signals for the oxane ring protons deviate from expected splitting patterns:

• Variable Temperature NMR : Perform at –40°C to slow ring inversion and resolve overlapping peaks .
• 2D NMR (COSY, HSQC) : Assign coupling between the aldehyde proton and adjacent oxane carbons to confirm regiochemistry .
• Contradiction Resolution : Compare experimental data with PubChem’s computed spectra (InChI: InChI=1S/C8H14O2/c1-2-8-5-7(6-9)3-4-10-8/h6-8H,2-5H2,1H3) .

Q. How can the compound’s potential bioactivity be evaluated in drug discovery?

• Experimental Design :

• In Vitro Assays : Screen for enzyme inhibition (e.g., kinases) using fluorescence-based assays. The aldehyde group may act as a covalent inhibitor via Schiff base formation .
• Metabolic Stability : Assess hepatic microsomal stability to determine if the CF₂ group enhances resistance to oxidative metabolism .
• Structural Analogs : Compare with fluorinated chromenone derivatives (e.g., ) to identify structure-activity relationships (SAR) .